Cas no 1805202-38-3 (Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate
• CAS No: 1805202-38-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4888953
• Update Time: 2025-06-15

Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(15)6-4-13-7(9(11)12)5(2)8(6)14/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： JXMFIBWWHTUKEC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(C(=O)OCC)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate (CAS No. 1805202-38-3)

Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805202-38-3, represents a unique structural motif that combines a pyridine core with functional groups designed to enhance biological activity. The presence of a difluoromethyl group and hydroxyl substituents at specific positions on the pyridine ring imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate is particularly noteworthy due to its potential to interact with biological targets in a manner that may lead to therapeutic benefits. The difluoromethyl group, for instance, is well-documented for its ability to modulate metabolic pathways and enhance the bioavailability of molecules. This feature has been leveraged in the design of various pharmacological agents, where the incorporation of such groups can significantly improve the efficacy and selectivity of the drug candidates.

In recent years, there has been growing interest in the development of novel pyridine derivatives as scaffolds for therapeutic agents. Pyridine-based compounds are ubiquitous in medicinal chemistry due to their versatility in forming hydrogen bonds and their ability to penetrate biological membranes effectively. Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate exemplifies this trend, as it combines several key features that are highly desirable in drug design.

The hydroxyl group at the 4-position of the pyridine ring further contributes to the compound's potential biological activity. Hydroxylated pyridines have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The combination of these functional groups in Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with high accuracy. These computational tools have been instrumental in identifying promising candidates for further experimental validation. In the case of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate, computational studies have suggested that it may interact with target proteins in a manner that could lead to therapeutic effects. These predictions are based on detailed molecular dynamics simulations and docking studies, which have provided valuable insights into the compound's potential biological activity.

The synthesis of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such compounds. The use of transition metal-catalyzed reactions and palladium-based coupling techniques has streamlined many synthetic steps, allowing for greater scalability and purity. These advancements have made it feasible to produce sufficient quantities of Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate for both preclinical studies and commercial applications.

In conclusion, Ethyl 2-(difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylate (CAS No. 1805202-38-3) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and its predicted biological activity make it a valuable asset in the ongoing quest to develop new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.